Cas no 1805091-17-1 (2-(Difluoromethyl)-4-iodo-3-methoxypyridine-6-sulfonamide)

• Product Name: 2-(Difluoromethyl)-4-iodo-3-methoxypyridine-6-sulfonamide
• CAS No: 1805091-17-1
• MF: C₇H₇F₂IN₂O₃S
• MW: 364.108359575272
• CID: 4892920
• Update Time: 2025-06-09

2-(Difluoromethyl)-4-iodo-3-methoxypyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-iodo-3-methoxypyridine-6-sulfonamide

• Inchi： 1S/C7H7F2IN2O3S/c1-15-6-3(10)2-4(16(11,13)14)12-5(6)7(8)9/h2,7H,1H3,(H2,11,13,14)
• InChI Key： MGKXHDBNCIPQKL-UHFFFAOYSA-N
• SMILES： IC1=CC(=NC(C(F)F)=C1OC)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 1
• Topological Polar Surface Area: 90.7

Additional information on 2-(Difluoromethyl)-4-iodo-3-methoxypyridine-6-sulfonamide

Recent Advances in the Study of 2-(Difluoromethyl)-4-iodo-3-methoxypyridine-6-sulfonamide (CAS: 1805091-17-1)

The compound 2-(Difluoromethyl)-4-iodo-3-methoxypyridine-6-sulfonamide (CAS: 1805091-17-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of 2-(Difluoromethyl)-4-iodo-3-methoxypyridine-6-sulfonamide as a versatile intermediate in the synthesis of novel bioactive molecules. Its structural motif, featuring a difluoromethyl group and an iodine substituent, makes it a valuable building block for the development of targeted therapies. Researchers have successfully utilized this compound in the synthesis of kinase inhibitors, demonstrating its potential in oncology research.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed as a key intermediate in the development of selective PI3K inhibitors. The study reported that derivatives of 2-(Difluoromethyl)-4-iodo-3-methoxypyridine-6-sulfonamide exhibited promising inhibitory activity against PI3Kα, a critical target in cancer therapy. The researchers attributed this activity to the compound's ability to form stable interactions with the ATP-binding site of the kinase.

Another significant application of this compound lies in its potential as a sulfonamide-based protease inhibitor. A recent preprint on bioRxiv detailed its use in the design of novel inhibitors targeting the main protease (Mpro) of SARS-CoV-2. The study demonstrated that the sulfonamide moiety of the compound played a crucial role in binding to the catalytic dyad of Mpro, suggesting its utility in antiviral drug development.

From a synthetic chemistry perspective, advances have been made in the large-scale production of 2-(Difluoromethyl)-4-iodo-3-methoxypyridine-6-sulfonamide. A 2022 patent application (WO2022156789) described an improved synthetic route that achieved higher yields and purity while reducing environmental impact. This development is particularly important for facilitating further research and potential commercialization of derivatives based on this scaffold.

Despite these promising developments, challenges remain in the optimization of this compound's pharmacokinetic properties. Recent pharmacokinetic studies have indicated that while the compound shows good in vitro activity, its metabolic stability and bioavailability need improvement for clinical applications. Several research groups are currently working on structural modifications to address these limitations while maintaining the compound's biological activity.

In conclusion, 2-(Difluoromethyl)-4-iodo-3-methoxypyridine-6-sulfonamide represents a promising scaffold in medicinal chemistry with diverse applications in drug discovery. Ongoing research continues to explore its full potential, particularly in the areas of kinase inhibition and antiviral therapy. Future studies will likely focus on optimizing its drug-like properties and expanding its therapeutic applications.